Cas no 21898-84-0 (4-Oxatricyclo4.3.1.1~3,8~undecan-5-one)

• Product Name: 4-Oxatricyclo4.3.1.1~3,8~undecan-5-one
• CAS No: 21898-84-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00184584
• CID: 252370
• PubChem ID: 556727
• Update Time: 2025-04-19

4-Oxatricyclo4.3.1.1~3,8~undecan-5-one Chemical and Physical Properties

Names and Identifiers

• 4-Oxatricyclo[4.3.1.13,8]undecan-5-one
• 4-OXAHOMOADAMANTAN-5-ONE
• 4-Oxatricyclo[4.3.1.1~3,8~]undecan-5-one
• 2-Oxatricyclo< 4.3.1.14,8> undecan-9-one
• 3-oxatricyclo< 4.3,1,14,8> undecan-2-one
• 4-oxatricyclo[4.3.1.1(3,8)]undecan-5-one
• 4-oxatricyclo[4.3.1.1~3,8~]undecan-5-one(SALTDATA: FREE)
• 4-oxatricyclo[4.3.1.13,8]-undecan-5-one
• 4-oxatricyclo[4.3.1.13.8]undecan-5-one
• 4-Oxatricyclo< 4.3.1.13,8> undecan-5-one
• DTXSID001283752
• HMS1666I16
• MFCD00184584
• 21898-84-0
• AKOS017259285
• SCHEMBL10285141
• CS-0135345
• 4-Oxa-tricyclo[4.3.1.13,8]undecan-5-one
• CHEBI:20462
• 3-oxatricyclo[4.3.1.14,8]undecan-2-one
• Q27109302
• 4-oxatricyclo[4.3.1.13, 8]undecan-5-one
• AKOS004120299
• (1R,3r,8S)-4-Oxatricyclo[4.3.1.13,8]undecan-5-one
• SCHEMBL112482
• ALBB-018280
• rac-(3S,7R)-9-Oxatricyclo[3.3.2.13,7]undecan-10-one
• 4-Oxatricyclo4.3.1.1~3,8~undecan-5-one

• MDL： MFCD00184584
• Inchi： 1S/C10H14O2/c11-10-8-2-6-1-7(3-8)5-9(4-6)12-10/h6-9H,1-5H2
• InChI Key： ZSCDRSWJZRRPGN-UHFFFAOYSA-N
• SMILES： O1C(C2CC3CC1CC(C2)C3)=O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2

Experimental Properties

• Color/Form: Not available
• Density: 1.148±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 288-290 ºC
• Boiling Point: 297.6±8.0 ºC (760 Torr),
• Flash Point: 121.0±15.9 ºC,
• Refractive Index: 1.519
• Solubility: Very slightly soluble (0.43 g/l) (25 º C),
• PSA: 26.3
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Oxatricyclo4.3.1.1~3,8~undecan-5-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones